Cas no 183729-62-6 (Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-)

• Product Name: Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-
• CAS No: 183729-62-6
• MF: C₁₅H₁₂Cl₂O₂S
• MW: 327.225581169128
• CID: 1377906
• Update Time: 2024-08-14

Acetic acid, [[bis(4-chlorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[bis(4-chlorophenyl)methyl]thio]-
• Acetic acid, 2-[[bis(4-chlorophenyl)methyl]thio]-

• Inchi： 1S/C15H12Cl2O2S/c16-12-5-1-10(2-6-12)15(20-9-14(18)19)11-3-7-13(17)8-4-11/h1-8,15H,9H2,(H,18,19)
• InChI Key： BTPWNYQJOJYQIO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC(C1=CC=C(Cl)C=C1)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 325.99366

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 469.9±45.0 °C(Predicted)
• PSA: 37.3
• pka: 3.63±0.10(Predicted)